Cas no 54057-49-7 (Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]-)

• Product Name: Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]-
• CAS No: 54057-49-7
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• CID: 366605
• PubChem ID: 16770448
• Update Time: 2025-11-06

Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]-
• 4-[(3,5-dichlorobenzoyl)amino]benzoic acid
• 4-(3,5-dichlorobenzamido)benzoic acid
• 4-[(3,5-dichlorobenzene)amido]benzoic acid
• Z85880417
• AKOS002433761
• L-Phenylalaninehydrazide
• Benzoic acid, 4-[(3,5-dichlorobenzoyl)amino]-
• C14H9Cl2NO3
• 54057-49-7
• DTXSID60588157
• EN300-36675
• SCHEMBL1459180
• 4-(3,5-dichlorobenzamido)benzoicacid
• G35180

• MDL： MFCD09042734
• Inchi： 1S/C14H9Cl2NO3/c15-10-5-9(6-11(16)7-10)13(18)17-12-3-1-8(2-4-12)14(19)20/h1-7H,(H,17,18)(H,19,20)
• InChI Key： LQMCIHFGIGMYME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(NC1C=CC(C(=O)O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 308.99600
• Monoisotopic Mass: 308.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.515
• Boiling Point: 427.784°C at 760 mmHg
• Flash Point: 212.517°C
• Refractive Index: 1.682
• PSA: 66.40000
• LogP: 4.01690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]-

Comprehensive Overview of Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- (CAS No. 54057-49-7): Properties, Applications, and Market Insights

Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- (CAS No. 54057-49-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to by its systematic name, is a derivative of benzoic acid and features a unique 3,5-dichlorobenzoyl substitution. Its molecular structure and functional groups make it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The chemical properties of Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- include a molecular weight of approximately 310.13 g/mol and a melting point that varies depending on its purity and crystalline form. Its solubility profile is another critical aspect, as it exhibits limited solubility in water but dissolves well in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These characteristics make it suitable for various laboratory and industrial applications, where precise control over reaction conditions is required.

One of the primary applications of Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- is in the pharmaceutical sector. Researchers have explored its potential as a building block for synthesizing novel drug candidates, particularly those targeting infectious diseases and metabolic disorders. The compound's dichlorobenzoyl moiety is known to enhance the bioavailability and stability of certain active pharmaceutical ingredients (APIs), making it a sought-after intermediate in medicinal chemistry.

In addition to pharmaceuticals, Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- finds use in the agrochemical industry. Its structural features contribute to the development of pesticides and herbicides with improved efficacy and environmental safety profiles. The compound's ability to act as a ligand or chelating agent also opens doors for its application in material science, where it can be used to synthesize metal-organic frameworks (MOFs) and other advanced materials.

The market demand for Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- has been steadily increasing, driven by its versatile applications and the growing need for high-purity chemical intermediates. Manufacturers and suppliers are focusing on optimizing production processes to meet the stringent quality standards required by end-users. Recent advancements in green chemistry have also prompted the development of more sustainable synthesis routes for this compound, aligning with global trends toward environmentally friendly practices.

From a regulatory perspective, Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- is subject to standard chemical safety guidelines. Proper handling, storage, and disposal procedures must be followed to ensure workplace safety and environmental protection. Material Safety Data Sheets (MSDS) provide detailed information on its hazards and recommended safety measures, which are essential for laboratories and industrial facilities.

Researchers and industry professionals frequently search for information on the synthesis of Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]-, its spectroscopic properties, and its applications in drug discovery. These topics reflect the compound's relevance in cutting-edge scientific research and its potential to address contemporary challenges in healthcare and agriculture. Additionally, the compound's role in green chemistry initiatives and sustainable manufacturing has become a hot topic, as industries strive to reduce their environmental footprint.

In conclusion, Benzoic acid,4-[(3,5-dichlorobenzoyl)amino]- (CAS No. 54057-49-7) is a multifaceted compound with significant industrial and scientific value. Its unique chemical structure, diverse applications, and alignment with modern sustainability trends make it a subject of ongoing interest and innovation. As research continues to uncover new uses and improved synthesis methods, this compound is poised to play an even more prominent role in the chemical and pharmaceutical landscapes.